molecular formula C4H4Cl5NOS B8456693 Methyl[(1,1,2,2-tetrachloroethyl)sulfanyl]carbamyl chloride CAS No. 50673-13-7

Methyl[(1,1,2,2-tetrachloroethyl)sulfanyl]carbamyl chloride

Cat. No.: B8456693
CAS No.: 50673-13-7
M. Wt: 291.4 g/mol
InChI Key: IXACLZHTTXRJNY-UHFFFAOYSA-N
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Description

Methyl[(1,1,2,2-tetrachloroethyl)sulfanyl]carbamyl chloride is a useful research compound. Its molecular formula is C4H4Cl5NOS and its molecular weight is 291.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

50673-13-7

Molecular Formula

C4H4Cl5NOS

Molecular Weight

291.4 g/mol

IUPAC Name

N-methyl-N-(1,1,2,2-tetrachloroethylsulfanyl)carbamoyl chloride

InChI

InChI=1S/C4H4Cl5NOS/c1-10(3(7)11)12-4(8,9)2(5)6/h2H,1H3

InChI Key

IXACLZHTTXRJNY-UHFFFAOYSA-N

Canonical SMILES

CN(C(=O)Cl)SC(C(Cl)Cl)(Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 3.1 g (0.1 mole) methylamine and 10.1 g (0.1 mole) triethylamine in 100 ml acetonitrile was added dropwise to a solution of 23.4 g (0.1 mole) 1,1,2,2-tetrachloroethylsulfenyl chloride in 200 ml acetonitrile at about 0°-5° C. Into the reaction mixture was then bubbled 9.9 g (0.1 mole) phosgene. The reaction was stirred at about 25° C for about 17 hours. The acetonitrile solvent was evaporated under reduced pressure and the residue was diluted with benzene and filtered to give a filtrate solution of N-1,1,2,2-tetrachloroethylthio N-methyl carbamoyl chloride in benzene.
Quantity
3.1 g
Type
reactant
Reaction Step One
Quantity
10.1 g
Type
reactant
Reaction Step One
Quantity
23.4 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
9.9 g
Type
reactant
Reaction Step Two

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